Cas no 2411263-88-0 (4-Cyclohexyloxy-1H-pyridin-2-one)

• Product Name: 4-Cyclohexyloxy-1H-pyridin-2-one
• CAS No: 2411263-88-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6145209
• PubChem ID: 146049626
• Update Time: 2025-11-01

4-Cyclohexyloxy-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-7549094
• 4-(cyclohexyloxy)pyridin-2-ol
• 4-Cyclohexyloxy-1H-pyridin-2-one
• Z3689032559
• 2411263-88-0

• Inchi： 1S/C11H15NO2/c13-11-8-10(6-7-12-11)14-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,12,13)
• InChI Key： IPXHACHSETXLEA-UHFFFAOYSA-N
• SMILES： O(C1C=CNC(C=1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-Cyclohexyloxy-1H-pyridin-2-one

Professional Introduction to 4-Cyclohexyloxy-1H-pyridin-2-one (CAS No: 2411263-88-0)

4-Cyclohexyloxy-1H-pyridin-2-one, identified by the Chemical Abstracts Service Number (CAS No) 2411263-88-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a cyclohexyl oxygen ether substituent attached to a pyridinone core, making it a structurally intriguing molecule with potential applications in medicinal chemistry and drug discovery. The unique combination of the cyclohexyl group and the pyridinone scaffold imparts distinct electronic and steric properties, which have garnered interest from researchers exploring novel pharmacophores.

The 4-Cyclohexyloxy-1H-pyridin-2-one scaffold has emerged as a versatile building block in the design of bioactive molecules. Its pyridinone moiety is known for its ability to interact with biological targets, including enzymes and receptors, while the cyclohexyloxy group provides steric hindrance and modulates solubility. These characteristics make it a valuable candidate for further derivatization and optimization in the development of therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-Cyclohexyloxy-1H-pyridin-2-one and its derivatives. Studies have demonstrated that modifications to this core structure can lead to compounds with enhanced binding affinity and selectivity. For instance, researchers have investigated its utility in developing inhibitors targeting specific enzyme families, such as kinases and proteases, which are implicated in various diseases.

One notable area of research involves the use of 4-Cyclohexyloxy-1H-pyridin-2-one as a precursor in synthesizing novel antimicrobial agents. The pyridinone ring is known to exhibit broad-spectrum activity against bacterial and fungal pathogens, making it an attractive scaffold for drug development. Furthermore, the presence of the cyclohexyloxy group enhances the compound's metabolic stability, which is crucial for its efficacy as a therapeutic agent.

The synthesis of 4-Cyclohexyloxy-1H-pyridin-2-one typically involves multi-step organic transformations, including condensation reactions, etherification, and cyclization processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

From a computational chemistry perspective, 4-Cyclohexyloxy-1H-pyridin-2-one has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications can fine-tune binding affinity and selectivity. Additionally, virtual screening approaches have been utilized to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The pharmaceutical industry has shown particular interest in 4-Cyclohexyloxy-1H-pyridin-2-one due to its potential as an intermediate in producing novel therapeutics. Its unique structural features allow for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For example, derivatives of this compound have been explored as candidates for treating neurological disorders, where precise modulation of receptor interactions is essential.

Environmental considerations also play a role in the development of 4-Cyclohexyloxy-1H-pyridin-2-one derivatives. Researchers are increasingly focusing on synthesizing environmentally benign analogs that minimize toxic byproducts during production. Green chemistry principles have been integrated into synthetic routes to enhance sustainability while maintaining high yields and purity standards.

In conclusion, 4-Cyclohexyloxy-1H-pyridin-2-one (CAS No: 2411263-88-0) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural attributes make it an attractive scaffold for designing bioactive molecules with therapeutic applications across multiple disease areas. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in the future of medicinal chemistry.